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Compound of Interest

Compound Name: GSK299115A

Cat. No.: B15542673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

GSK299115A, a G protein-coupled receptor kinase 2 (GRK2) inhibitor. Accurate preparation of

stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Chemical Properties
A summary of the key chemical properties of GSK299115A is provided in the table below. This

information is essential for calculating the required mass of the compound to achieve a desired

stock solution concentration.
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Property Value Source

Molecular Weight 415.27 g/mol [1][2]

Chemical Formula C₂₀H₁₆Cl₂N₄O₂ [1][2]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Experimental Protocol: Preparation of a 10 mM
GSK299115A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK299115A in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for dissolving many organic compounds for in

vitro and in vivo studies.

Materials:

GSK299115A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or other appropriate sterile containers

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of GSK299115A:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:
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Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 415.27 g/mol x 1000 mg/g = 4.1527 mg

Weighing the GSK299115A:

Carefully weigh out approximately 4.15 mg of GSK299115A powder using a calibrated

analytical balance. It is recommended to perform the weighing in a fume hood and use

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Dissolving the GSK299115A:

Transfer the weighed GSK299115A powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube securely and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary, but be

cautious of potential compound degradation at higher temperatures. Visually inspect the

solution to ensure there are no visible particles.

Storage:

The prepared stock solution should be stored at -20°C for long-term storage (months to

years) or at 4°C for short-term storage (days to weeks).[1]

It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can lead to degradation of the compound.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of GRK2 in cellular signaling and the workflow for

preparing the GSK299115A stock solution.
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Caption: GRK2 Signaling Pathway Inhibition by GSK299115A.
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Caption: GSK299115A Stock Solution Preparation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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